molecular formula C15H17N3 B8305929 1-(3-Pyridyl)methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

1-(3-Pyridyl)methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

Cat. No. B8305929
M. Wt: 239.32 g/mol
InChI Key: BQRXBNDTGWZCBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Pyridyl)methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine is a useful research compound. Its molecular formula is C15H17N3 and its molecular weight is 239.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Pyridyl)methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Pyridyl)methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-Pyridyl)methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine

Molecular Formula

C15H17N3

Molecular Weight

239.32 g/mol

IUPAC Name

5-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydro-1,5-benzodiazepine

InChI

InChI=1S/C15H17N3/c1-2-7-15-14(6-1)17-9-4-10-18(15)12-13-5-3-8-16-11-13/h1-3,5-8,11,17H,4,9-10,12H2

InChI Key

BQRXBNDTGWZCBQ-UHFFFAOYSA-N

Canonical SMILES

C1CNC2=CC=CC=C2N(C1)CC3=CN=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To solution of 2,3,4,5-tetrahydro-1H-1,5-benzodiazepine from Example 15A (0.50 g, 3.38 mmol) in 1% acetic acid/methanol (25 ml), at room temperature, was added pyridine-3-carboxaldehyde (0.35 ml, 03.72 mmol). The mixture was stirred at reflux for 18 h and then allowed to cool to room temperature. Sodium borohydride (0.050 g, 0.80 mmol) was added. The mixture was stirred for 2 h and then evaporated in vacuo. The residue was partitioned between EtOAc and saturated sodium bicarbonate solution. The organic layer was washed with brine, dried over MgSO4, and concentrated in vacua. The residue was purified by flash chromatography on silica (eluant EtOAc) to give a white solid; yield 0.386 g (40%).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.35 mL
Type
reactant
Reaction Step One
Name
acetic acid methanol
Quantity
25 mL
Type
solvent
Reaction Step One

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